Cas no 221530-44-5 ((1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile)
(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-
- (1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- (1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- 1,2,6,7-tetrahydro-8H-indeno[5,4-6]furan-8-ylideneacetonitrile
- 1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylideneacetonitrile
- 2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- Acetonitrile,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)
- Acetonitrile, 2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-, (2E)-
- (E)-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]-furan-8-ylidene)acetonitrile
- (E)-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- (2E)-2-(1,2,6,7-tetrahydrocyclopenta[e][1]benzofuran-8-ylidene)acetonitrile
- 2-[(8E)-1H,2H,6H,7H,8H-INDENO[5,4-B]FURAN-8-YLIDENE]ACETONITRILE
- CS-14592
- (E)-(1,6,7,8-Tetrahydro-2H-indeno[5,4- b]furan-8-ylidene)acetonitrile
- (2E)-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- CS-M2278
- 221530-44-5
- SCHEMBL339504
- A880086
- (E)-2-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- AKOS006314749
- 196597-79-2
- DTXSID10474076
- starbld0009326
- (E)-2-(6,7-Dihydro-1H-indeno[5,4-b]furan-8(2H)-ylidene)acetonitrile
- TUFWVKLKUFXARX-BJMVGYQFSA-N
- (1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile
-
- Inchi: 1S/C13H11NO/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12/h3-5H,1-2,6,8H2/b10-5+
- InChI Key: TUFWVKLKUFXARX-BJMVGYQFSA-N
- SMILES: O1CCC2=C1C=CC1CC/C(=C\C#N)/C2=1
Computed Properties
- Exact Mass: 197.08400
- Monoisotopic Mass: 197.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 2
Experimental Properties
- Density: 1.321
- Melting Point: 149-1510C
- Boiling Point: 392.132°C at 760 mmHg
- Flash Point: 164.971°C
- Refractive Index: 1.711
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
- PSA: 33.02000
- LogP: 2.47468
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T293730-5mg |
(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile |
221530-44-5 | 5mg |
$ 144.00 | 2023-09-06 | ||
| TRC | T293730-10mg |
(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile |
221530-44-5 | 10mg |
$ 196.00 | 2023-09-06 | ||
| TRC | T293730-25mg |
(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile |
221530-44-5 | 25mg |
$ 454.00 | 2023-09-06 | ||
| TRC | T293730-50mg |
(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile |
221530-44-5 | 50mg |
$839.00 | 2023-05-17 | ||
| TRC | T293730-100mg |
(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile |
221530-44-5 | 100mg |
$1539.00 | 2023-05-17 |
(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile
Comprehensive Overview of (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile (CAS No. 221530-44-5)
The compound (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile (CAS No. 221530-44-5) is a specialized organic molecule with a unique fused-ring structure. Its chemical architecture combines an indene core with a furan moiety, functionalized by an acetonitrile group. This structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The CAS No. 221530-44-5 serves as a critical identifier for researchers sourcing this compound for advanced applications.
In recent years, the demand for heterocyclic compounds like (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile has surged due to their versatility in drug discovery. Searches for "indeno-furan derivatives" and "acetonitrile applications in medicinal chemistry" reflect growing interest in its potential as a building block for kinase inhibitors or antimicrobial agents. Its fused-ring system mimics bioactive natural products, aligning with trends in targeted therapy development.
The synthesis of CAS No. 221530-44-5 typically involves multi-step organic reactions, including cyclization and condensation processes. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a frequent topic in academic forums discussing "quality control for complex heterocycles." Researchers emphasize the importance of stereochemical integrity due to its potential influence on biological activity.
Beyond pharmaceuticals, this compound’s π-conjugated system attracts attention in organic electronics. Queries like "organic semiconductors with indeno-furan cores" highlight its exploratory use in OLEDs or photovoltaic materials. The acetonitrile substituent may enhance electron-withdrawing properties, a feature debated in recent publications on "molecular engineering for optoelectronics."
Environmental and safety profiles of (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile are rigorously documented. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), addressing common search terms like "CAS 221530-44-5 handling precautions." Storage under inert conditions is recommended to preserve its stability.
The commercial availability of CAS No. 221530-44-5 through specialty chemical suppliers meets demand from R&D sectors. Pricing trends correlate with its niche application scope, often discussed under "cost analysis of rare heterocyclic compounds." Patent databases reveal its inclusion in proprietary formulations, particularly in anticancer and anti-inflammatory research pipelines.
Future directions for this compound may involve structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery. Machine learning models predicting "indeno-furan bioactivity" could accelerate its therapeutic exploitation. Meanwhile, advances in green chemistry may optimize its synthesis, reducing reliance on traditional solvents.
In summary, (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile exemplifies the intersection of synthetic complexity and multidisciplinary utility. Its CAS No. 221530-44-5 remains a pivotal reference for researchers navigating the evolving landscape of functionalized heterocycles.
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